Cas no 1510150-89-6 (2-amino-1-(2-bromo-3-fluorophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(2-bromo-3-fluorophenyl)ethan-1-ol
• CAS No: 1510150-89-6
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 6312987
• PubChem ID: 83714675
• Update Time: 2025-06-12

2-amino-1-(2-bromo-3-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-3-fluorophenyl)ethan-1-ol
• EN300-1897629
• 2-Amino-1-(2-bromo-3-fluorophenyl)ethanol
• 1510150-89-6

• Inchi： 1S/C8H9BrFNO/c9-8-5(7(12)4-11)2-1-3-6(8)10/h1-3,7,12H,4,11H2
• InChI Key： PZRPRTJKIOFVMI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CN)O)F

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-1-(2-bromo-3-fluorophenyl)ethan-1-ol

Comprehensive Overview of 2-amino-1-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1510150-89-6)

2-amino-1-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1510150-89-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a bromine and fluorine substituents on the phenyl ring, is a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors. The presence of both amino and hydroxyl functional groups enhances its versatility in chemical modifications, making it a focal point for innovative applications.

The compound’s molecular structure and physicochemical properties have been extensively studied to understand its reactivity and stability. With a molecular formula of C₈H₉BrFNO, 2-amino-1-(2-bromo-3-fluorophenyl)ethan-1-ol exhibits moderate solubility in polar solvents, which is critical for its use in organic synthesis. Recent advancements in catalytic methods have improved the efficiency of its production, addressing challenges related to yield and purity. These developments align with the growing demand for high-purity intermediates in the pharmaceutical industry, where even minor impurities can impact drug efficacy and safety.

One of the most searched topics related to this compound is its role in medicinal chemistry. Users frequently inquire about its applications in designing kinase inhibitors or GPCR-targeted compounds, reflecting the broader interest in precision medicine. Additionally, the compound’s SAR (Structure-Activity Relationship) profile is a hot topic, as researchers aim to optimize its derivatives for enhanced biological activity. The integration of computational chemistry tools, such as molecular docking and QSAR modeling, has further accelerated the exploration of its potential.

From an industrial perspective, 1510150-89-6 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers and researchers are keen on minimizing waste and reducing hazardous byproducts during its production. This aligns with global trends toward environmentally friendly processes, a recurring theme in academic and commercial discussions. The compound’s scalability and cost-effectiveness are also critical factors, especially for startups and academic labs with limited resources.

Another area of interest is the compound’s analytical characterization. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure its quality and consistency. Questions about its spectral data and chromatographic behavior are common in online forums, highlighting the need for accessible reference materials. Collaborative platforms and open-access databases have become invaluable for sharing such data, fostering innovation in the field.

In summary, 2-amino-1-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1510150-89-6) represents a compelling case study in modern chemical research. Its multifaceted applications, combined with the evolving demands of drug development and sustainable chemistry, ensure its continued relevance. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in shaping future breakthroughs.